Cas no 31574-87-5 (2,8-Dibromodibenzothiophene)

2,8-Dibromodibenzothiophene is a brominated derivative of dibenzothiophene, characterized by the substitution of bromine atoms at the 2 and 8 positions. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. Its bromine substituents enhance reactivity, making it a valuable precursor for cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing complex heterocyclic frameworks. The compound's rigid dibenzothiophene core contributes to stability, while the bromine groups facilitate selective functionalization. It is commonly employed in research settings for the synthesis of sulfur-containing polycyclic aromatic systems with potential applications in optoelectronics and catalysis.
2,8-Dibromodibenzothiophene structure
2,8-Dibromodibenzothiophene structure
Product Name:2,8-Dibromodibenzothiophene
CAS No:31574-87-5
MF:C12H6Br2S
MW:342.049040317535
MDL:MFCD00092755
CID:53773
PubChem ID:87568682
Update Time:2025-10-13

2,8-Dibromodibenzothiophene Chemical and Physical Properties

Names and Identifiers

    • 2,8-Dibromodibenzo[b,d]thiophene
    • 2,8-DIBROMODIBENZOTHIOPHENE
    • 2,8-dibromodibenzohiophene
    • 2,8-DIBROMOBENZOTHIOPHENE
    • 2,8-DibroMo-dibenzo[b]thiophene
    • 2,8-Dibrom-dibenzothiophen
    • 2,8-dibromo-dibenzothiophene
    • 2.8-Dibromodibenzo[B,D]thiophene
    • 3,6-dibromosulfafluorene
    • Dibenzothiophene,2,8-dibromo
    • m-dibromo SF
    • CS-W009830
    • D2245
    • DTXSID40348155
    • Dibenzothiophene, 2,8-dibromo-
    • AM62653
    • J-507543
    • DS-17465
    • 2,8-dibromodibenzo-thiophene
    • A851190
    • 2,8-dibromodibenzo[b]thiophene
    • 2,8-Dibromodibenzo[b,d]thiophene #
    • AKOS002709882
    • SY031565
    • MFCD00092755
    • F17320
    • SB66824
    • SCHEMBL216673
    • 2,8-dibromo-dibenzo[b,d]thiophene
    • 31574-87-5
    • FT-0638981
    • A851598
    • DB-048071
    • 2,8-Dibromodibenzothiophene
    • MDL： MFCD00092755
    • Inchi： 1S/C12H6Br2S/c13-7-1-3-11-9(5-7)10-6-8(14)2-4-12(10)15-11/h1-6H
    • InChI Key： WNEXSUAHKVAPFK-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(C=1)C1C=C(C=CC=1S2)Br

Computed Properties

  • Exact Mass: 339.85600
  • Monoisotopic Mass: 339.856
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.7
  • Topological Polar Surface Area: 28.2A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.905
  • Melting Point: 223.0 to 228.0 deg-C
  • Boiling Point: 436.5℃ at 760 mmHg
  • Flash Point: 217.8±23.2 °C
  • Refractive Index: 1.785
  • PSA: 28.24000
  • LogP: 5.57950
  • Solubility: Not determined

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2,8-Dibromodibenzothiophene Production Method

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Suzhou Senfeida Chemical Co., Ltd
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(CAS:31574-87-5)2,8-Dibromodibenzothiophene
Order Number:sfd9138
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
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Amadis Chemical Company Limited
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(CAS:31574-87-5)2,8-Dibromodibenzothiophene
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Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:36
Price ($):194.0
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(CAS:31574-87-5)OC1026, 2,8-Dibromodibenzo[b,d]thiophene
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Quantity:1g;5g
Purity:98
Pricing Information Last Updated:Friday, 25 July 2025 14:34
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Suzhou Senfeida Chemical Co., Ltd
(CAS:31574-87-5)2,8-Dibromodibenzothiophene
sfd9138
Purity:99.9%
Quantity:200kg
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Amadis Chemical Company Limited
(CAS:31574-87-5)2,8-Dibromodibenzothiophene
A851598
Purity:99%
Quantity:100g
Price ($):194.0
Email